Cas no 1249279-34-2 (2-chloro-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrazine)

• Product Name: 2-chloro-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrazine
• CAS No: 1249279-34-2
• MF: C₁₀H₁₁ClN₄
• MW: 222.67414021492
• CID: 5310700
• Update Time: 2025-10-29

2-chloro-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-chloro-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)-
• 2-chloro-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrazine

• Inchi： 1S/C10H11ClN4/c1-6-7(2)14-15(8(6)3)10-9(11)12-4-5-13-10/h4-5H,1-3H3
• InChI Key： IISKQJIDTJMRIZ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CN=C1N1C(C)=C(C)C(C)=N1

Additional information on 2-chloro-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrazine

2-Chloro-3-(3,4,5-Trimethyl-1H-Pyrazol-1-yl)Pyrazine: A Comprehensive Overview

The compound 2-chloro-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrazine, with the CAS number 1249279-34-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and potential applications in various industries. In this article, we will delve into its properties, synthesis methods, and recent advancements in its utilization.

The molecular structure of 2-chloro-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrazine consists of a pyrazine ring substituted with a chloro group at position 2 and a 3,4,5-trimethylpyrazole group at position 3. This substitution pattern imparts distinctive electronic and steric properties to the molecule. The pyrazine ring is aromatic and contributes to the compound's stability and reactivity. The presence of the chloro group introduces electron-withdrawing effects, which can influence the molecule's reactivity in various chemical reactions.

Recent studies have highlighted the importance of pyrazine derivatives in the development of new materials with tailored properties. For instance, researchers have explored the use of pyrazine-based compounds in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit high surface areas and porosity, making them ideal candidates for gas storage and catalysis applications.

In terms of synthesis, several methods have been reported for the preparation of 2-chloro-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrazine. One common approach involves the reaction of pyrazine derivatives with appropriate chlorinating agents under controlled conditions. The synthesis often requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions.

The application potential of this compound extends beyond materials science. In pharmaceutical research, pyrazine derivatives are being investigated for their potential as drug candidates due to their ability to interact with biological targets such as enzymes and receptors. For example, studies have shown that certain pyrazine-containing molecules exhibit anti-inflammatory and anticancer activities. While specific data on 2-chloro-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrazine's biological activity are still emerging, its structural features suggest promising avenues for further exploration.

In addition to its chemical applications, this compound has also found relevance in analytical chemistry as a reference standard for chromatographic separations. Its distinct UV-vis absorption properties make it suitable for use in spectroscopic analyses. Researchers have utilized it to develop new analytical methods for detecting trace impurities in complex matrices.

The environmental impact of synthetic compounds is a growing concern in modern chemistry. Fortunately, studies on green chemistry practices have provided insights into more sustainable methods for synthesizing compounds like 2-chloro-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrazine. By employing renewable feedstocks and energy-efficient reaction conditions, chemists can reduce the environmental footprint associated with its production.

In conclusion, 2-chloro-3-(3,4,5-trimethyl-1H-pyrazol-1-yli pylazine) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool for researchers in organic synthesis and materials science. As ongoing research continues to uncover new properties and uses for this compound